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Compound of Interest

Compound Name: Dimethenamid ESA-d6

Cat. No.: B12401527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Dimethenamid ESA-d6, a deuterated stable isotope-labeled internal standard.
Given the specialized nature of this compound, experimental data is primarily available for its
non-labeled analogue, Dimethenamid ESA, and the parent herbicide, Dimethenamid-P. This
document compiles the available data for these related compounds to provide a thorough
understanding of the likely characteristics of Dimethenamid ESA-d6. It also includes detailed
experimental protocols for determining key physicochemical parameters and a logical diagram
illustrating the compound's role in analytical chemistry.

Core Physicochemical Data

The substitution of hydrogen with deuterium can introduce subtle changes in a molecule's
physicochemical properties due to the kinetic isotope effect. The carbon-deuterium bond is
stronger than the carbon-hydrogen bond, which can slightly alter properties such as melting
point and solubility. While specific experimental data for Dimethenamid ESA-d6 is limited, the
following tables summarize the available information for it and its related, non-deuterated
counterparts to provide a comparative reference.

Table 1: Physicochemical Properties of Dimethenamid ESA-d6 and Related Compounds
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Dimethenamid

Property Dimethenamid ESA Dimethenamid-P
ESA-d6

Molecular Formula C12H13DsNOsS2[1] C12H19NOsS2[2] C12H18CINO2S

Molecular Weight 327.45 g/mol [1] 321.4 g/mol 275.80 g/mol

Melting Point Data not available Data not available <-50°C

Water Solubility Data not available High (>500 mg/L) 1400 mg/L at 25 °C

LogP (Octanol-Water _
. o Data not available
Partition Coefficient)

< 0 (estimated)

1.89

Density Data not available

Data not available

1.195 g/cm3 at 25 °C

Relationship and Application of Dimethenamid ESA-

d6

Dimethenamid is a pre-emergence herbicide used to control grasses and broadleaf weeds. In

the environment, it degrades into metabolites, one of which is Dimethenamid ethanesulfonic
acid (ESA). Dimethenamid ESA-d6 is the deuterium-labeled version of this metabolite and is

primarily used as an internal standard in analytical methods, such as liquid chromatography-

mass spectrometry (LC-MS), for the accurate quantification of Dimethenamid ESA in

environmental and biological samples.
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Caption: Logical relationship between Dimethenamid, its metabolite, and the deuterated
standard.

Experimental Protocols

The following are detailed methodologies for determining key physicochemical properties of
organic compounds like Dimethenamid ESA-d6. These are generalized protocols that can be
adapted for specific laboratory settings.

Determination of Melting Point

The melting point is a fundamental physical property used for identification and purity
assessment.

Principle: A small, finely powdered sample of the compound is heated slowly, and the
temperature range over which it transitions from a solid to a liquid is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula
Procedure:

o A small amount of the dry, finely powdered sample is packed into the sealed end of a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.
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The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire sample has melted is recorded as the end of the melting
range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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